Cas no 124311-20-2 (Phenol, 3-ethyl-2,4,6-triiodo-)

Phenol, 3-ethyl-2,4,6-triiodo- structure
124311-20-2 structure
Product name:Phenol, 3-ethyl-2,4,6-triiodo-
CAS No:124311-20-2
MF:C8H7OI3
MW:499.853
CID:2760391
PubChem ID:10195916

Phenol, 3-ethyl-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • DTXSID20436569
    • 124311-20-2
    • SCHEMBL7926662
    • Phenol, 3-ethyl-2,4,6-triiodo-
    • Inchi: InChI=1S/C8H7I3O/c1-2-4-5(9)3-6(10)8(12)7(4)11/h3,12H,2H2,1H3
    • InChI Key: LGECDBRPRCZUNH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 499.7631Da
  • Monoisotopic Mass: 499.7631Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Phenol, 3-ethyl-2,4,6-triiodo- Related Literature

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk